N-(3,4-difluorophenyl)-2-(4-methyl-6-oxo-2-pyrrolidin-1-ylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(4-methyl-6-oxo-2-pyrrolidin-1-ylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C17H18F2N4O2/c1-11-8-16(25)23(17(20-11)22-6-2-3-7-22)10-15(24)21-12-4-5-13(18)14(19)9-12/h4-5,8-9H,2-3,6-7,10H2,1H3,(H,21,24)
• InChI Key: LQEACSXHUMUKFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=N1)N2CCCC2)CC(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C17H18F2N4O2
• Molecular Weight: 348.35 g/mol

Description

N-(3,4-difluorophenyl)-2-(4-methyl-6-oxo-2-pyrrolidin-1-ylpyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C17H18F2N4O2 and its molecular weight is 348.354. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-difluorophenyl)-2-(4-methyl-6-oxo-2-pyrrolidin-1-ylpyrimidin-1(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-difluorophenyl)-2-(4-methyl-6-oxo-2-pyrrolidin-1-ylpyrimidin-1(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Their Applications
Research on heterocyclic derivatives similar to the specified acetamide demonstrates their importance in synthetic organic chemistry and material science. For instance, the study on the formation and X-ray structure determination of related heterocyclic compounds highlights their potential in developing new synthetic pathways and materials with unique properties (Banfield, Fallon, & Gatehouse, 1987). These findings underscore the compound's relevance in synthesizing novel heterocyclic structures, which could be pivotal in various chemical manufacturing processes.

Antimicrobial Activity of Pyrimidinone Derivatives
Another significant application of similar compounds is found in the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating good antimicrobial activities (Hossan et al., 2012). This research opens avenues for using such compounds in developing new antimicrobial agents, highlighting their potential in pharmaceutical research focused on combating bacterial and fungal infections.

Radioligand Applications in Medical Imaging
The radiosynthesis of selective radioligands for imaging translocator proteins with PET scanners is another critical application area (Dollé et al., 2008). Such studies indicate the compound's potential utility in medical diagnostics, particularly in neuroimaging and cancer detection, offering a pathway towards the development of novel diagnostic tools.

Photovoltaic Efficiency and Ligand-Protein Interactions
The spectroscopic and quantum mechanical studies of benzothiazolinone acetamide analogs, including ligand-protein interactions and photovoltaic efficiency modeling, suggest applications in renewable energy and biochemical research (Mary et al., 2020). These compounds' light-harvesting efficiencies and interactions with biological molecules underscore their versatility, highlighting their potential in developing dye-sensitized solar cells and studying biomolecular interactions.